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Compound of Interest

Compound Name: Alpertine

Cat. No.: B1662706

Disclaimer: Initial searches for "Alpertine" did not yield sufficient information to create a
detailed protocol. The following information is provided for Avertin (Tribromoethanol), a
common injectable anesthetic agent used in mice, which may have been the intended subject

of the query.

These application notes provide a comprehensive overview of the preparation and
administration of Avertin for anesthesia in mouse models. This document is intended as a
practical guide for researchers and scientists in preclinical drug development.

Quantitative Data Summary

The following table summarizes key quantitative data for the preparation and administration of
Avertin to mice, compiled from multiple sources.
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Parameter Value Notes

Prepared by dissolving 25 g of
Stock Solution Concentration 1.6 g/ml Avertin in 15.5 ml of Tert-amyl
alcohol.[1]

) ) Prepared by diluting the stock
Working Solution ) o
) 12.5 mg/ml or 20 mg/ml solution with distilled water or
Concentration )
normal saline.[1][2]

The effective dosage can be

dependent on the weight and
Recommended Dosage 125 - 500 mg/kg strain of the mouse.[3][4] A

common starting dose is 250

mg/kg.

This is the standard route for

Route of Administration Intraperitoneal (IP) injection o o
administering Avertin in mice.

Anesthesia is induced rapidly

Induction Time 1 - 5 minutes - .
after administration.

The duration can vary, with

Duration of Anesthesia 15 - 90 minutes surgical analgesia lasting for

approximately one hour.

The time until the righting

Recovery Time 30 - 90 minutes
reflex returns.

Experimental Protocols
Preparation of Avertin (Tribromoethanol) Solution

Materials:
e 2,2,2-Tribromoethanol (Avertin)
o Tertiary-amyl alcohol (Amylene hydrate)

o Sterile distilled water or normal saline
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Magnetic stirrer and stir bar

Dark glass bottle

Sterile syringe filters (0.2 or 0.5 micron)

Sterile, foil-wrapped storage vials
Stock Solution (1.6 g/ml):
e In a dark glass bottle, dissolve 25 g of Avertin in 15.5 ml of tertiary-amyl alcohol.

o Place the bottle on a magnetic stirrer and stir for approximately 12 hours, or until the Avertin
is completely dissolved. Gentle heating to around 40°C can aid dissolution.

o Store the stock solution in a tightly sealed, dark bottle at room temperature. Refrigeration
may cause the Avertin to precipitate out of solution.

Working Solution (20 mg/ml):

e Mix 0.5 ml of the Avertin stock solution with 39.5 ml of normal saline in a glass vessel.
» Seal the container and wrap it in foil to protect it from light.

» Stir on a magnetic stirrer for about 12 hours, or until fully dissolved.

« Filter sterilize the working solution through a 0.2-micron syringe filter into sterile, foil-wrapped
vials.

» Store the working solution at 4°C and protect it from light. The working solution is stable for
approximately two weeks.

Important Considerations:
o Avertin degrades in the presence of heat and light, forming toxic byproducts.

o Degraded solutions can be nephrotoxic and hepatotoxic.
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e The pH of the solution should be monitored. A pH below 5 indicates degradation, and the
solution should be discarded.

Administration of Avertin to Mice

Materials:

Prepared Avertin working solution

Appropriately sized syringes (e.g., 1 ml)

25-27 gauge needles

Warming pad for recovery
Procedure for Intraperitoneal (IP) Injection:

o Dosage Calculation: Calculate the required volume of the Avertin working solution based on
the mouse's body weight and the desired dosage (e.g., for a 250 mg/kg dose and a 20 mg/ml
solution, a 25 g mouse would receive 0.3125 ml).

» Restraint: Properly restrain the mouse to expose the abdomen.

« Injection Site: The preferred injection site is the lower right quadrant of the abdomen to avoid
the cecum and bladder.

* Needle Insertion: Insert the needle at a 15-20 degree angle with the bevel up.

» Aspiration: Gently pull back the plunger to ensure no fluid (blood or urine) is aspirated. If fluid
is present, withdraw the needle and re-insert it at a different site.

e Injection: Slowly inject the Avertin solution.
o Withdrawal: Withdraw the needle and return the mouse to its cage.

e Monitoring: Place the mouse on a warming pad to prevent hypothermia during anesthesia
and recovery. Monitor the mouse for the loss of the toe-pinch reflex to confirm full
anesthetization and observe for any signs of distress during recovery.
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Visualizations

Administration Protocol
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Caption: Workflow for Avertin Preparation and Administration.

There is no known specific signaling pathway for the anesthetic effects of Avertin
(Tribromoethanol), as its mechanism of action is generally understood as a central nervous
system depressant, similar to other general anesthetics. Therefore, a signaling pathway
diagram is not applicable. The provided diagram illustrates the experimental workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Avertin
(Tribromoethanol) Administration in Mice]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1662706#protocol-for-alpertine-administration-in-
mice]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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